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Compound of Interest

Compound Name: PROTAC eDHFR Degrader-2

Cat. No.: B12371691 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

PROTAC eDHFR Degrader-2, a potent degrader targeting Escherichia coli dihydrofolate

reductase (eDHFR) for research purposes.[1][2][3] Adherence to these procedures is vital for

ensuring laboratory safety and environmental protection.

While a specific Safety Data Sheet (SDS) for PROTAC eDHFR Degrader-2 is not publicly

available, the general safety precautions for similar research compounds and the information

from a representative PROTAC SDS suggest that this compound should be handled as

hazardous chemical waste.[4] Based on a representative SDS for another PROTAC compound,

PROTAC eDHFR Degrader-2 should be considered harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[4] Therefore, it must not be disposed of in the regular trash

or down the drain.[5][6][7]

Key Disposal and Safety Parameters
To facilitate safe handling and disposal, the following information has been compiled from

product data sheets and general laboratory waste guidelines.
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Parameter Information Source

Chemical Name PROTAC eDHFR Degrader-2 [1][2]

CAS Number 2849442-91-5 [2]

Molecular Formula C34H40N8O9 [2]

Assumed Hazards

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

[4]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[4]

Disposal Method

Collection as hazardous

chemical waste for incineration

at an approved waste disposal

plant.

[4][5][6]

Container Type

Chemically compatible, leak-

proof container. Plastic is often

preferred over glass to

minimize breakage.

[8]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and steps for the proper disposal

of PROTAC eDHFR Degrader-2.

Caption: Workflow for the safe disposal of PROTAC eDHFR Degrader-2.

Detailed Disposal Protocol
This protocol provides a step-by-step guide for the safe disposal of PROTAC eDHFR
Degrader-2 and materials contaminated with it.

1. Waste Segregation:
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Immediately upon generation, segregate waste containing PROTAC eDHFR Degrader-2.

This includes:

Unused or expired solid compound.

Solutions containing the compound (e.g., in DMSO).

Contaminated labware (e.g., pipette tips, tubes, gloves, bench paper).

Do not mix this waste with incompatible chemicals such as strong acids, bases, or oxidizing

agents.[4][9]

2. Waste Collection and Containerization:

Use a designated hazardous waste container that is chemically compatible and has a

secure, tight-fitting lid.[8]

For liquid waste, ensure the container has secondary containment to prevent spills.

For solid waste, such as contaminated gloves and pipette tips, collect them in a clearly

marked bag or container.

Do not overfill the container; leave adequate headspace (approximately 10%) to prevent

spills and allow for expansion.

3. Labeling of Hazardous Waste:

As soon as the first piece of waste is placed in the container, affix a hazardous waste label.

[8][10][11][12]

The label must include the following information:[8][11][13]

The words "Hazardous Waste".[8][10][11][12]

The full chemical name: "PROTAC eDHFR Degrader-2". Avoid abbreviations.[8]

The date when waste was first added to the container (accumulation start date).[11][12]
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The name and contact information of the Principal Investigator (PI) or responsible

researcher.[8]

An indication of the hazards (e.g., "Toxic," "Harmful if Swallowed," "Aquatic Hazard").[12]

[13]

4. Temporary Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[9]

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the storage area is away from general laboratory traffic and drains.

5. Arranging for Disposal:

Once the waste container is full or has been in storage for a designated period (as per your

institution's policy, often not to exceed one year in an SAA), arrange for its disposal.[9]

Follow your institution's specific procedures to request a hazardous waste pickup from the

Environmental Health and Safety (EHS) department.

Do not attempt to dispose of the waste through any other means. All hazardous chemical

waste must be handled by trained EHS personnel for final disposal at an approved facility.[6]

By following these procedures, researchers can ensure the safe and compliant disposal of

PROTAC eDHFR Degrader-2, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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